N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide

• IUPAC Name: N-(2,3-dimethylphenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H17NO2S/c1-13-6-5-9-18(14(13)2)19-22(20,21)17-11-10-15-7-3-4-8-16(15)12-17/h3-12,19H,1-2H3
• InChI Key: ITYPXSYETZZYQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2)C
• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide, also known as DNNS, is a chemical compound that belongs to the class of sulfonamides. DNNS has been widely used in scientific research for its potential to inhibit various enzymes and proteins.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide involves the binding of the compound to the active site of the target enzyme or protein. This binding results in the inhibition of the enzyme or protein activity, which can lead to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide depend on the target enzyme or protein that it inhibits. For instance, the inhibition of carbonic anhydrase by N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide can lead to a decrease in the production of bicarbonate ions, which can result in acidosis. On the other hand, the inhibition of protein kinase C by N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide can lead to a decrease in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide in lab experiments is its high potency and specificity towards the target enzyme or protein. This allows researchers to study the effects of inhibiting a specific enzyme or protein without affecting other cellular processes. However, one of the limitations of using N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide is its potential toxicity towards cells and tissues, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide. One potential direction is the development of new analogs of N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide that can improve its potency and specificity towards the target enzyme or protein. Another direction is the investigation of the potential therapeutic applications of N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide in various diseases, including cancer and metabolic disorders.
Conclusion:
N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide is a chemical compound that has been widely used in scientific research for its potential to inhibit various enzymes and proteins. The synthesis method of N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide involves a two-step reaction process, and its mechanism of action involves the binding of the compound to the active site of the target enzyme or protein. N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide has several advantages and limitations for lab experiments, and there are several future directions for the research on N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide.

Synthesis Methods

N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide can be synthesized through a two-step reaction process. In the first step, 2-naphthalenesulfonyl chloride is reacted with 2,3-dimethylaniline in the presence of a base such as triethylamine. The resulting intermediate is then treated with ammonium hydroxide to yield N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide. This method has been reported to have a yield of around 70%.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide has been extensively used in scientific research due to its potential to inhibit various enzymes and proteins. For instance, N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide has been reported to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a crucial role in the regulation of acid-base balance in the body. N-(2,3-dimethylphenyl)-2-naphthalenesulfonamide has also been shown to inhibit the activity of protein kinase C, which is an enzyme that is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.